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Compound of Interest

Ethyl 2-bromothiazole-5-
Compound Name:
carboxylate

cat. No.: B1587100

Essential Safety and Handling Guide for Ethyl 2-
bromothiazole-5-carboxylate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2-bromothiazole-5-
carboxylate (CAS No: 41731-83-3). Adherence to these protocols is essential for ensuring a
safe laboratory environment.

Hazard Identification and Risk Assessment

Ethyl 2-bromothiazole-5-carboxylate is a chemical compound that requires careful handling
due to its potential health hazards. Based on available safety data, the primary risks associated
with this compound are:

Skin Sensitization: May cause an allergic skin reaction.[1][2]

Skin Irritation: Classified as a skin irritant (Category 2).[3]

Eye Irritation: Can cause serious eye irritation (Category 2).[3]

Respiratory Irritation: May cause respiratory tract irritation.[3]
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The GHS pictogram associated with this chemical is GHSO07, indicating it is a warning-level
hazard.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Ethyl 2-bromothiazole-5-carboxylate. The selection of appropriate PPE is critical to minimize

exposure and mitigate risks.

Task

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Safety glasses

with side shields.

Nitrile gloves.[4]

Standard lab

N95 respirator if

there is a risk of

Unpackin coat.[4

P J [4] 4l dust.[4]

o ) Chemical- Chemical- Work in a
Weighing and Chemical splash ) ) . )

. _ resistant gloves resistant lab certified chemical
Aliquoting goggles.[4] o

(e.g., nitrile).[4] coat.[4] fume hood.
Chemical splash )
) Chemical- ) )

Solution goggles and a Chemical- Work in a

Preparation and
Handling

face shield if
there is a splash
hazard.[4][5]

resistant gloves
(e.g., nitrile or

neoprene).[4]

resistant lab
coat.[4]

certified chemical
fume hood.[4][6]

Waste Disposal

Chemical splash

goggles.[4]

Chemical-
resistant gloves
(e.g., nitrile).[4]

Chemical-
resistant lab

coat.

Work in a
certified chemical

fume hood.

Eye and face protection should comply with OSHA regulations in 29 CFR 1910.133 or

European Standard EN166.[2] If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][7]

Safe Handling and Storage Procedures

Engineering Controls:
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« All manipulations of Ethyl 2-bromothiazole-5-carboxylate, including weighing, preparing
solutions, and transfers, must be conducted in a properly functioning chemical fume hood to
minimize inhalation exposure.[4][6][8]

Work Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Prevent contact with skin, eyes, and clothing.[2][6][8]

Wash hands thoroughly with soap and water after handling and before breaks.[7][8]

Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[2]

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated area.[2][3][6][8]

» Store in a designated corrosives area.[6][9]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Immediately wash the affected area with plenty
) of soap and water. If skin irritation or a rash
Skin Contact . .
occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.[2]

Immediately rinse eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) o
respiration. Seek medical attention if symptoms
occur.[2]

) Clean the mouth with water and then drink

Ingestion

plenty of water. Do not induce vomiting.[2]

Spill and Waste Disposal Plan

Spill Response:

Evacuate: Immediately clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Contain: For small spills, absorb the material with an inert, non-combustible absorbent such
as sand or vermiculite.

o Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,
sealed container for disposal.

» Decontaminate: Clean the spill area thoroughly.

PPE: Always wear the appropriate PPE, including respiratory protection, during spill cleanup.

Waste Disposal:
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» All waste containing Ethyl 2-bromothiazole-5-carboxylate must be disposed of as
hazardous waste.[2][3]

» Dispose of the contents and container to an approved waste disposal plant.[2][3]

« It is the responsibility of the chemical waste generator to correctly classify the waste and
adhere to all local, regional, and national hazardous waste regulations.[3]
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Workflow for PPE Selection and Safe Handling of Ethyl 2-bromothiazole-5-carboxylate

Preparation and Risk Assessment

Start: Handling Ethyl 2-bromothiazole-5-carboxylate

'

Conduct Risk Assessment
(Review SDS)

l

Identify Handling Task

PPE Selection

Eye/Face

Eye/Face Protection:
- Safety glasses
- Chemical goggles
- Face shield

Respiratory Protection:
- Fume Hood (primary)
- N95/approved respirator
(if needed)

Hand Protection: Body Protection:
- Nitrile or - Lab coat
neoprene gloves - Chemical-resistant coat

Perform Task in
Chemical Fume Hood

Sf spill occurs

~

\ngposal and Emergency

Store in a Cool, Dry, Follow Spill
Well-Ventilated Area Response Protocol

Dispose of as
Hazardous Waste

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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